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Compound of Interest

Compound Name: Dichlorophenylborane

Cat. No.: B1345638

For Immediate Reference: A comprehensive guide to the safe handling, personal protective
equipment (PPE), and disposal of Dichlorophenylborane, ensuring the protection of
laboratory personnel and the integrity of research.

Dichlorophenylborane is a highly flammable and corrosive chemical that demands stringent
safety measures.[1][2] Adherence to the following operational and disposal plans is critical for
minimizing risks in a research environment. This guide provides procedural, step-by-step
instructions to address specific operational questions, from initial handling to final disposal.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling Dichlorophenylborane, a comprehensive PPE strategy is non-negotiable. The
following equipment is mandatory to prevent contact and exposure.

1. Eye and Face Protection:
o Wear tightly fitting safety goggles.[3]
e Aface shield (minimum 8-inch) is also required to protect against splashes.[3]

2. Skin Protection:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1345638?utm_src=pdf-interest
https://www.benchchem.com/product/b1345638?utm_src=pdf-body
https://www.benchchem.com/product/b1345638?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC318550250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA32583~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2015:12:12~~Dichlorophenylborane~~
https://www.benchchem.com/product/b1345638?utm_src=pdf-body
https://www.chemicalbook.com/msds/Dichlorophenylborane.pdf
https://www.chemicalbook.com/msds/Dichlorophenylborane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Gloves: Handle with chemical-resistant gloves that have been inspected prior to use.[3]
Dispose of contaminated gloves after use.[3]

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1] A lab
coat should be worn.

w

. Respiratory Protection:

In case of fire, wear a self-contained breathing apparatus (SCBA) on pressure-demand
(MSHA/NIOSH approved or equivalent).[1]

Operational Plan: Step-by-Step Handling and
Storage

Handling Dichlorophenylborane:

Ventilation: Always handle Dichlorophenylborane in a well-ventilated area, preferably within
a chemical fume hood.[2][3]

e Ignition Sources: This substance is highly flammable.[1][2] Keep it away from heat, sparks,
open flames, and hot surfaces.[3][4] No smoking is permitted in the handling area.[3][4]

» Electrostatic Discharge: Implement measures to prevent the buildup of electrostatic charge.
[2][3] Use non-sparking tools and ensure all equipment is grounded.[2][4]

e Moisture Sensitivity: Dichlorophenylborane is moisture-sensitive.[3] Handle under an inert
atmosphere (e.g., nitrogen) and keep containers tightly closed when not in use.[2]

o Personal Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and
at the end of the workday.[3]

Storage of Dichlorophenylborane:

o Container: Keep the substance in its original, tightly sealed container.[3][4] Store in a
corrosive-resistant container with a resistant inner liner.[3][4]
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e Location: Store in a dry, cool, and well-ventilated place.[2][3] The storage area should be
designated for flammable and corrosive materials.[2]

e Security: Store in a locked-up area.[1][3]

Quantitative Data Summary

For quick reference, the key quantitative properties of Dichlorophenylborane are summarized
in the table below.

Property Value

Specific Gravity 1.220 g/cm3[1]
Melting Point 7 °C144.6 °F[1]
Boiling Point 175 °C / 347 °F[1]
Flash Point -14 °C /6.8 °F[1]
Vapor Density 5.48[1]

Emergency Protocol: Spill and Disposal Plan

Immediate and correct response to a spill is crucial. The following workflow outlines the
necessary steps. In case of a fire, use dry chemical, CO2, or alcohol-resistant foam for
extinction.[1]
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Immediate Actions

Evacuate Personnel

Remove Ignition Sources

Ensure Adequate Ventilation

4.

Containment & Cleanup

Don Appropriate PPE

;

Absorb Spill with Inert Material
(e.g., sand, vermiculite)

;

Collect into a suitable,
closed container for disposal

7.

Label as Hazardous Waste

Dispose according to local,
regional, and national regulations

Click to download full resolution via product page

Caption: Workflow for handling a Dichlorophenylborane spill.
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Disposal Plan:

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste.[1] Consult local, regional, and national hazardous waste
regulations for complete and accurate classification.[1]

o Containment: For spills, absorb the material with an inert substance like sand, earth,
diatomaceous earth, or vermiculite.[3] Place the absorbed material into a suitable, closed
container for disposal.[2][3]

» Disposal Route: Dispose of the contents and container at an approved waste disposal plant.
[2][4] Do not empty into drains.[2] Empty containers may retain product residue and can be
dangerous.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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